Cas no 886496-87-3 (3-Chloro-5-(trifluoromethyl)phenylmethanol)

3-Chloro-5-(trifluoromethyl)phenylmethanol structure
886496-87-3 structure
Product Name:3-Chloro-5-(trifluoromethyl)phenylmethanol
CAS No:886496-87-3
MF:C8H6ClF3O
MW:210.580852031708
MDL:MFCD04115848
CID:859209
PubChem ID:3857254
Update Time:2025-04-19

3-Chloro-5-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-(trifluoromethyl)phenyl)methanol
    • 3-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]METHANOL
    • [3-chloro-5-(trifluoromethyl)phenyl]methanol
    • 3-Chloro-5-(trifluoromethyl)benzyl alcohol
    • MFCD04115848
    • DTXSID20397424
    • FT-0729145
    • 886496-87-3
    • E89751
    • A861622
    • AKOS015956025
    • CS-0195110
    • SCHEMBL630541
    • DA-01531
    • 3-Chloro-5-(trifluoromethyl)phenylmethanol
    • MDL： MFCD04115848
    • Inchi： 1S/C8H6ClF3O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2
    • InChI Key： RHHJWEABQQBUAC-UHFFFAOYSA-N
    • SMILES： ClC1=CC(CO)=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 210.00600
  • Monoisotopic Mass: 210.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 2.85110

3-Chloro-5-(trifluoromethyl)phenylmethanol Pricemore >>

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3-Chloro-5-(trifluoromethyl)phenylmethanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:886496-87-3)3-Chloro-5-(trifluoromethyl)phenylmethanol
Order Number:A861622
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:30
Price ($):171.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:886496-87-3)3-Chloro-5-(trifluoromethyl)phenylmethanol
A861622
Purity:99%
Quantity:10g
Price ($):171.0
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